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Compound of Interest

Compound Name: Pyridine-2,5-dicarboxamide

Cat. No.: B1311706 Get Quote

Pyridine-2,5-dicarboxamide: A Technical Guide
CAS Number: 4663-96-1

This technical guide provides a comprehensive overview of the available chemical data,

potential synthesis methodologies, and known applications of Pyridine-2,5-dicarboxamide.

The information is intended for researchers, scientists, and professionals in the field of drug

development and chemical research.

Chemical Data
Pyridine-2,5-dicarboxamide is a derivative of pyridine-2,5-dicarboxylic acid. While specific

experimental data for some of its physicochemical properties are not readily available in the

literature, the fundamental chemical information is summarized below.
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Property Value Reference(s)

CAS Number 4663-96-1 [1]

Molecular Formula C₇H₇N₃O₂ [1]

Molecular Weight 165.15 g/mol [1]

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Spectroscopic Data
Detailed spectroscopic data for Pyridine-2,5-dicarboxamide is not extensively reported.

However, based on the analysis of the closely related Pyridine-2,5-dicarboxylic acid, the

following spectral characteristics would be anticipated.

¹H NMR Spectroscopy: The proton NMR spectrum is expected to show distinct signals for the

three aromatic protons on the pyridine ring, with their chemical shifts influenced by the electron-

withdrawing nature of the two carboxamide groups.

¹³C NMR Spectroscopy: The carbon NMR spectrum should exhibit seven unique signals

corresponding to the seven carbon atoms in the molecule. The carbonyl carbons of the amide

groups would appear at the most downfield positions.

Infrared (IR) Spectroscopy: The IR spectrum would be characterized by absorption bands

corresponding to N-H stretching of the amide groups, typically in the region of 3100-3500 cm⁻¹.

Strong C=O stretching vibrations for the amide groups are expected around 1650 cm⁻¹.

Characteristic C-N and C=C stretching vibrations of the pyridine ring would also be present.

Experimental Protocols
Synthesis of Pyridine-2,5-dicarboxamide
A specific, detailed experimental protocol for the synthesis of Pyridine-2,5-dicarboxamide is

not explicitly described in the reviewed literature. However, a general and widely used method

for the synthesis of dicarboxamides involves a two-step process starting from the
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corresponding dicarboxylic acid.[2] This methodology can be logically applied to the synthesis

of Pyridine-2,5-dicarboxamide.

Step 1: Synthesis of Pyridine-2,5-dicarbonyl dichloride

Pyridine-2,5-dicarboxylic acid is reacted with a chlorinating agent, such as thionyl chloride

(SOCl₂) or oxalyl chloride ((COCl)₂), to convert the carboxylic acid groups into more reactive

acyl chloride groups. The reaction is typically carried out in an inert solvent under reflux

conditions.

Step 2: Amidation of Pyridine-2,5-dicarbonyl dichloride

The resulting Pyridine-2,5-dicarbonyl dichloride is then reacted with an excess of ammonia (in

the form of ammonium hydroxide or ammonia gas) to form the desired Pyridine-2,5-
dicarboxamide. This reaction is usually performed at low temperatures to control its

exothermic nature.

A generalized workflow for this synthesis is depicted in the following diagram.
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General Synthesis Workflow for Pyridine-2,5-dicarboxamide

Step 1: Acyl Chloride Formation

Step 2: Amidation

Pyridine-2,5-dicarboxylic acid

Pyridine-2,5-dicarbonyl dichloride

Reaction
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Reactant

Click to download full resolution via product page

Caption: General synthesis workflow for Pyridine-2,5-dicarboxamide.

Biological Activity and Applications
Pyridine-2,5-dicarboxamide is described as a specialty product for proteomics research.[1]

The specific applications within this field are not detailed in the available literature.

While there is no direct information on the biological activity or signaling pathway involvement

of Pyridine-2,5-dicarboxamide, studies on related compounds provide some context. For

instance, various esters of the parent compound, Pyridine-2,5-dicarboxylic acid, have been

synthesized and evaluated for their anti-trypanosomatid activity.

It is important to note that the biological activity of the parent dicarboxylic acid does not directly

translate to the dicarboxamide derivative. Pyridine-2,5-dicarboxylic acid itself has been
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identified as a metabolite in the tryptophan degradation pathway and an inhibitor of D-

dopachrome tautomerase (D-DT), which is involved in inflammatory responses through its

interaction with the CD74 receptor.

The logical relationship for the potential biological investigation of Pyridine-2,5-
dicarboxamide, based on the activity of its parent compound, is illustrated below.

Investigative Logic for Biological Activity
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Caption: Investigative logic for the biological activity of Pyridine-2,5-dicarboxamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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